Cas no 1352536-38-9 (1-(3-(Pyrrolidin-2-yl)pyridin-2-yl)azepane)

• Product Name: 1-(3-(Pyrrolidin-2-yl)pyridin-2-yl)azepane
• CAS No: 1352536-38-9
• MF: C₁₅H₂₃N₃
• MW: 245.363223314285
• CID: 4915991
• Update Time: 2025-08-04

1-(3-(Pyrrolidin-2-yl)pyridin-2-yl)azepane Chemical and Physical Properties

Names and Identifiers

• 1-(3-Pyrrolidin-2-yl-pyridin-2-yl)-azepane
• 1-(3-(Pyrrolidin-2-yl)pyridin-2-yl)azepane

• Inchi： 1S/C15H23N3/c1-2-4-12-18(11-3-1)15-13(7-5-10-17-15)14-8-6-9-16-14/h5,7,10,14,16H,1-4,6,8-9,11-12H2
• InChI Key： MLXHPLPDIPSZHQ-UHFFFAOYSA-N
• SMILES： N1(C2C(=CC=CN=2)C2CCCN2)CCCCCC1

Computed Properties

• Exact Mass: 245.189
• Monoisotopic Mass: 245.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 28.2

Additional information on 1-(3-(Pyrrolidin-2-yl)pyridin-2-yl)azepane

Comprehensive Overview of 1-(3-(Pyrrolidin-2-yl)pyridin-2-yl)azepane (CAS No. 1352536-38-9)

1-(3-(Pyrrolidin-2-yl)pyridin-2-yl)azepane is a heterocyclic compound with a unique molecular structure that combines pyrrolidine and azepane moieties. This compound, identified by its CAS number 1352536-38-9, has garnered significant interest in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both pyridine and azepane rings in its structure makes it a versatile scaffold for designing novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 1-(3-(Pyrrolidin-2-yl)pyridin-2-yl)azepane has surged, driven by their role in targeting central nervous system (CNS) disorders and neurodegenerative diseases. Researchers are particularly interested in its potential as a ligand for G-protein-coupled receptors (GPCRs), which are critical in modulating various physiological processes. The compound's pyrrolidine-pyridine-azepane backbone also offers opportunities for structure-activity relationship (SAR) studies, enabling the optimization of pharmacological properties.

The synthesis of 1-(3-(Pyrrolidin-2-yl)pyridin-2-yl)azepane involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to ensure its purity and structural integrity. Its molecular weight and logP value make it suitable for blood-brain barrier (BBB) penetration, a key factor in CNS drug development.

From a commercial perspective, CAS 1352536-38-9 is available through specialized chemical suppliers catering to pharmaceutical R&D and academic research. Its applications extend to medicinal chemistry, where it serves as a building block for small-molecule inhibitors and enzyme modulators. The compound's bioavailability and metabolic stability are areas of ongoing investigation, with preliminary studies suggesting promising results.

In the context of AI-driven drug discovery, 1-(3-(Pyrrolidin-2-yl)pyridin-2-yl)azepane has been featured in computational screening campaigns. Machine learning models predict its potential interactions with dopamine receptors and serotonin transporters, aligning with current trends in precision medicine. This aligns with the growing interest in personalized therapeutics and targeted drug delivery systems.

Environmental and safety considerations for 1-(3-(Pyrrolidin-2-yl)pyridin-2-yl)azepane are also critical. While it is not classified as a hazardous substance, proper handling protocols are recommended to ensure laboratory safety. Its ecotoxicological profile remains under study, with no significant risks reported to date.

In summary, 1-(3-(Pyrrolidin-2-yl)pyridin-2-yl)azepane (CAS No. 1352536-38-9) represents a promising candidate for drug development, particularly in neurology and psychopharmacology. Its unique chemical structure and pharmacological potential make it a subject of intense research, reflecting broader trends in biotechnology and healthcare innovation.